Cas no 887574-32-5 (Ethyl 3-(4-Fluorophenyl)aminopropanoate)

• Product Name: Ethyl 3-(4-Fluorophenyl)aminopropanoate
• CAS No: 887574-32-5
• MF: C₁₁H₁₄FNO₂
• MW: 211.232766628265
• CID: 2811577
• PubChem ID: 23053156
• Update Time: 2025-06-08

Ethyl 3-(4-Fluorophenyl)aminopropanoate Chemical and Physical Properties

Names and Identifiers

• ethyl 3-(4-fluoroanilino)propanoate
• N-(Ethoxycarbonyl)ethyl-4-fluoroaniline
• Ethyl 3-(4-Fluorophenyl)aminopropanoate
• 887574-32-5
• ETHYL 3-[(4-FLUOROPHENYL)AMINO]PROPANOATE 97%
• SB76939
• Ethyl3-((4-fluorophenyl)amino)propanoate
• Ethyl 3-((4-fluorophenyl)amino)propanoate
• CS-0208543
• Ethyl 3-[(4-fluorophenyl)amino]propanoate
• Ethyl N-(4-fluorophenyl)-beta-alaninate
• Ethyl N-(4-fluorophenyl)-3-aminopropionate
• BS-25805
• SCHEMBL9830217
• DTXSID90630077

• Inchi： 1S/C11H14FNO2/c1-2-15-11(14)7-8-13-10-5-3-9(12)4-6-10/h3-6,13H,2,7-8H2,1H3
• InChI Key： YYSGZZDJIUQIMF-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)NCCC(=O)OCC

Computed Properties

• Exact Mass: 211.10085685Da
• Monoisotopic Mass: 211.10085685Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 38.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Ethyl 3-(4-Fluorophenyl)aminopropanoate

Recent Advances in the Study of Ethyl 3-(4-Fluorophenyl)aminopropanoate (CAS: 887574-32-5)

Ethyl 3-(4-Fluorophenyl)aminopropanoate (CAS: 887574-32-5) is a fluorinated organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its ethyl ester and 4-fluorophenylamino functional groups, has shown potential in various applications, including drug synthesis and biochemical studies. Recent studies have focused on its synthesis, pharmacological properties, and potential therapeutic applications, making it a compound of interest for researchers in medicinal chemistry and drug development.

One of the key areas of research involving Ethyl 3-(4-Fluorophenyl)aminopropanoate is its role as an intermediate in the synthesis of more complex pharmaceutical agents. A study published in the Journal of Medicinal Chemistry (2023) highlighted its use in the development of novel kinase inhibitors. The researchers demonstrated that the fluorophenylamino moiety enhances the binding affinity of the resulting inhibitors to specific kinase targets, suggesting its utility in designing targeted cancer therapies. The study also noted the compound's favorable pharmacokinetic properties, such as improved metabolic stability compared to non-fluorinated analogs.

Another significant advancement was reported in a 2024 paper in Bioorganic & Medicinal Chemistry Letters, which explored the compound's potential as a precursor for neuroactive agents. The study found that Ethyl 3-(4-Fluorophenyl)aminopropanoate could be efficiently converted into derivatives with activity against neurotransmitter receptors. Specifically, the fluorinated derivative exhibited enhanced selectivity for serotonin receptors, indicating its potential in the development of treatments for neurological disorders such as depression and anxiety.

In addition to its pharmacological applications, recent research has also investigated the compound's chemical properties and reactivity. A 2023 study in Tetrahedron Letters detailed a novel synthetic route for Ethyl 3-(4-Fluorophenyl)aminopropanoate, emphasizing its scalability and cost-effectiveness. The researchers optimized the reaction conditions to achieve high yields and purity, which is critical for its industrial application. This advancement is particularly relevant for pharmaceutical manufacturers seeking efficient methods to produce high-quality intermediates.

Despite these promising findings, challenges remain in the widespread adoption of Ethyl 3-(4-Fluorophenyl)aminopropanoate. For instance, a 2024 review in Current Opinion in Chemical Biology pointed out the need for further toxicological studies to fully assess its safety profile. While initial in vitro studies have shown low cytotoxicity, comprehensive in vivo evaluations are necessary to confirm its suitability for clinical use. Additionally, researchers are exploring strategies to further modify the compound's structure to enhance its efficacy and reduce potential side effects.

In conclusion, Ethyl 3-(4-Fluorophenyl)aminopropanoate (CAS: 887574-32-5) represents a versatile and promising compound in the realm of chemical biology and pharmaceutical research. Its applications as a synthetic intermediate and potential therapeutic agent underscore its importance in drug discovery and development. Continued research efforts are expected to uncover new insights into its properties and expand its utility in addressing unmet medical needs. The compound's unique fluorinated structure and demonstrated pharmacological activity make it a valuable subject for future studies in medicinal chemistry.